Cas no 2138386-99-7 (2-[(2,2-Dimethylpropanamido)methyl]-4-methyl-4-phenylpentanoic acid)

• Product Name: 2-[(2,2-Dimethylpropanamido)methyl]-4-methyl-4-phenylpentanoic acid
• CAS No: 2138386-99-7
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• CID: 5877164
• PubChem ID: 165833162
• Update Time: 2025-06-11

2-[(2,2-Dimethylpropanamido)methyl]-4-methyl-4-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2,2-dimethylpropanamido)methyl]-4-methyl-4-phenylpentanoic acid
• EN300-1083085
• 2138386-99-7
• 2-[(2,2-Dimethylpropanamido)methyl]-4-methyl-4-phenylpentanoic acid

• Inchi： 1S/C18H27NO3/c1-17(2,3)16(22)19-12-13(15(20)21)11-18(4,5)14-9-7-6-8-10-14/h6-10,13H,11-12H2,1-5H3,(H,19,22)(H,20,21)
• InChI Key： DNLYPDGGIDNMQJ-UHFFFAOYSA-N
• SMILES： OC(C(CNC(C(C)(C)C)=O)CC(C)(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 305.19909372g/mol
• Monoisotopic Mass: 305.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-[(2,2-Dimethylpropanamido)methyl]-4-methyl-4-phenylpentanoic acid

Chemical Profile: 2-[(2,2-Dimethylpropanamido)methyl]-4-methyl-4-phenylpentanoic Acid (CAS No. 2138386-99-7)

The compound 2-[(2,2-Dimethylpropanamido)methyl]-4-methyl-4-phenylpentanoic acid (CAS No. 2138386-99-7) is a complex organic molecule with a unique structure that combines elements of both aliphatic and aromatic chemistry. This compound has garnered attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials. Its structure features a pentanoic acid backbone with substituents that include a dimethylpropanamido group and a phenyl ring, making it a versatile building block for further chemical modifications.

The dimethylpropanamido group attached to the molecule contributes to its amide functionality, which is known for its ability to form hydrogen bonds and participate in various biochemical interactions. This feature makes the compound particularly interesting for researchers exploring bioactive molecules. Recent studies have highlighted the potential of this compound as a precursor for peptide synthesis, where its amide functionality can serve as a key reactive site.

The phenyl ring present in the structure introduces aromaticity, which not only enhances the stability of the molecule but also provides opportunities for further functionalization through aromatic substitution reactions. This is a significant advantage in organic synthesis, as it allows chemists to tailor the molecule's properties for specific applications. For instance, the phenyl group can be modified to introduce electron-donating or electron-withdrawing substituents, thereby altering the molecule's reactivity and solubility.

Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of 2-[(2,2-Dimethylpropanamido)methyl]-4-methyl-4-phenylpentanoic acid. Traditionally, this compound was synthesized via multi-step processes involving nucleophilic acyl substitutions and Friedel-Crafts alkylation. However, modern approaches leverage catalytic methods and green chemistry principles to streamline production while minimizing environmental impact.

In terms of applications, this compound has shown promise in drug discovery programs targeting various therapeutic areas. Its structural flexibility allows it to act as a scaffold for designing molecules with desired pharmacokinetic profiles. For example, researchers have explored its use in developing inhibitors for kinases and other enzyme targets implicated in diseases such as cancer and neurodegenerative disorders.

Moreover, the pentanoic acid backbone of this compound provides a platform for exploring its role in lipid metabolism and related biological pathways. Studies have indicated that analogs of this compound may influence fatty acid biosynthesis and lipid signaling, opening new avenues for research into metabolic disorders.

From an industrial perspective, the scalability of this compound's synthesis is a critical factor in its commercial viability. Current research focuses on optimizing reaction conditions to achieve higher yields and purities while reducing production costs. The integration of continuous-flow chemistry techniques has been particularly beneficial in addressing these challenges.

In conclusion, 2-[(2,2-Dimethylpropanamido)methyl]-4-methyl-4-phenylpentanoic acid (CAS No. 2138386-99-7) stands out as a valuable molecule with diverse applications across multiple fields. Its unique combination of functional groups positions it as a key player in contemporary chemical research and development.